N,N-dimethyl-2-[3-oxo-1-(3-phenylpropyl)-2-piperazinyl]acetamide

• IUPAC Name: N,N-dimethyl-2-[3-oxo-1-(3-phenylpropyl)piperazin-2-yl]acetamide
• InChI: InChI=1S/C17H25N3O2/c1-19(2)16(21)13-15-17(22)18-10-12-20(15)11-6-9-14-7-4-3-5-8-14/h3-5,7-8,15H,6,9-13H2,1-2H3,(H,18,22)
• InChI Key: IICBFIOJWHIAKO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CC1C(=O)NCCN1CCCC2=CC=CC=C2
• Molecular Formula: C17H25N3O2
• Molecular Weight: 303.4 g/mol

Description

“N,N-dimethyl-2-[3-oxo-1-(3-phenylpropyl)-2-piperazinyl]acetamide” is a complex organic compound. It contains a piperazine ring, which is a common feature in many pharmaceuticals, and an acetamide group, which is found in various organic compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be similar to those of other amides and piperazines. Amides can undergo a variety of reactions, including hydrolysis and reduction. Piperazines can act as bidentate ligands in coordination chemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties would likely be determined using a variety of analytical techniques. These might include measuring the compound’s melting point, boiling point, and solubility in various solvents.

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For example, many drugs containing a piperazine ring act as antagonists at various neurotransmitter receptors.

Future Directions

Future research could involve further exploration of the compound’s properties and potential applications. This could include investigating its biological activity, studying its reactivity, and developing new synthesis methods.